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(R)-3-amino-4-phenylbutanoic acid is a chiral, non-proteinogenic 3-amino acid that has
garnered significant attention in the fields of medicinal chemistry and drug development.
Structurally, it is a derivative of the principal inhibitory neurotransmitter, y-aminobutyric acid
(GABA), distinguished by the presence of a phenyl group at the B-position relative to the
carboxyl group. This structural modification, particularly the specific (R)-stereoconfiguration, is
critical to its biological activity and its utility as a high-value chiral building block.

This molecule is the pharmacologically active enantiomer of the racemic compound known as
Phenibut, a neuropsychotropic drug with anxiolytic and nootropic effects.[1][2] The phenyl ring
enhances the lipophilicity of the molecule compared to GABA, facilitating its passage across
the blood-brain barrier.[3] Its bifunctional nature, possessing both a primary amine and a
carboxylic acid, allows it to serve as a versatile precursor in the asymmetric synthesis of
complex pharmaceutical agents, including anticonvulsants, antihypertensives, and
peptidomimetics designed to exhibit enhanced metabolic stability.[4][5]

This guide provides an in-depth exploration of the core chemical properties of (R)-3-amino-4-
phenylbutanoic acid, offering field-proven insights for researchers, scientists, and drug
development professionals who utilize this compound in their work.
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Chemical Identity and Structure

Correctly identifying a chemical entity is the foundation of all scientific work. The nomenclature
and structural representation provide the universal language for its properties and reactivity.

IUPAC Name: (3R)-3-amino-4-phenylbutanoic acid

Common Synonyms: (R)-3-Amino-4-phenylbutyric acid, D-B-Homophenylalanine

CAS Number: 131270-08-1[4]

Molecular Formula: C10H13NO2[4]

Molecular Weight: 179.22 g/mol [4]

The three-dimensional arrangement of atoms is paramount to this molecule's function. The
diagram below illustrates its structure, highlighting the chiral center at the C3 position.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.myskinrecipes.com/shop/en/amino-acid-derivatives/230931-r-3-amino-4-phenylbutanoic-acid.html
https://www.myskinrecipes.com/shop/en/amino-acid-derivatives/230931-r-3-amino-4-phenylbutanoic-acid.html
https://www.myskinrecipes.com/shop/en/amino-acid-derivatives/230931-r-3-amino-4-phenylbutanoic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

(R)-3-amino-4-phenylbutanoic acid

(R)-3-amino-4-

phenylbutanoic acid

CH2
o / Phenyl Rin
C —p» CH2 —» C —» H2N
—v R
HO S
H
Enantiomers

(S)-Enantiomer

(;e'l/lulc’:}ﬁt&(its

7
%otent Agoniswi,ﬁery Weak \Binds

(

K \
) ( 020 VDCC Subunit )

Biological Targets

Click to download full resolution via product page

Caption: Differential activity of enantiomers at biological targets.

Synthesis and Reactivity

The synthesis of enantiomerically pure (R)-3-amino-4-phenylbutanoic acid is a non-trivial

process that requires stereocontrol. One effective strategy involves using a chiral starting

material. A practical synthesis has been reported starting from L-aspartic acid, which cleverly

utilizes the inherent chirality of the starting material to set the stereocenter of the final product.

[6] As a B-amino acid, its reactivity is characterized by the functional groups present: the
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primary amine and the carboxylic acid. These sites allow it to be used as a versatile building
block, particularly in solid-phase peptide synthesis (SPPS) after appropriate protection of the
amino group. The introduction of B-amino acids like this one into peptide backbones can induce
unique, stable secondary structures and confer resistance to proteolytic degradation. [7]

Analytical Characterization: A Spectroscopic Profile

Full characterization of a molecule is essential for confirming its identity and purity. While
publicly accessible spectra are limited, the expected spectroscopic features can be reliably
predicted based on the known structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to
each unigue proton environment.

o ~7.2-7.4 ppm (5H, multiplet): Protons of the monosubstituted phenyl ring.

o ~3.5-3.8 ppm (1H, multiplet): The methine proton at the chiral center (C3), coupled to the
adjacent methylene protons.

o ~2.8-3.0 ppm (2H, multiplet): The diastereotopic methylene protons at C4, adjacent to the
phenyl ring.

o ~2.4-2.6 ppm (2H, multiplet): The methylene protons at C2, adjacent to the carboxyl
group.

o The amine (NH2) and carboxylic acid (OH) protons are often broad and may exchange
with deuterium in solvents like D20, causing them to disappear from the spectrum.

e 13C NMR: The carbon NMR spectrum should display 8 unique signals.
o ~175-178 ppm: Carboxylic acid carbonyl carbon (C1).
o ~138-140 ppm: Quaternary aromatic carbon attached to the butyl chain.

o ~126-129 ppm: The five protonated aromatic carbons.
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o ~48-52 ppm: Methine carbon at the chiral center (C3).

o ~40-44 ppm: Methylene carbon adjacent to the phenyl ring (C4).

o ~38-42 ppm: Methylene carbon adjacent to the carboxyl group (C2).

Fourier-Transform Infrared (FTIR) Spectroscopy

The IR spectrum is defined by the vibrational frequencies of its functional groups. Key expected

absorbances include:

e ~3300-3500 cm~1: N-H stretching of the primary amine.

e ~2500-3300 cm~1 (broad): O-H stretching of the hydrogen-bonded carboxylic acid.

e ~2900-3000 cm~1: Aromatic and aliphatic C-H stretching.

e ~1700-1725 cm1 (strong): C=0 stretching of the carboxylic acid.

e ~1550-1650 cm~1: N-H bending.

e ~1450-1600 cm~1; C=C stretching within the aromatic ring.

Mass Spectrometry (MS)

Electrospray ionization (ESI) is a soft ionization technique well-suited for this molecule. Based

on data for the analogous (S)-enantiomer, the following mass-to-charge ratios (m/z) are

expected. [8]

m/z (Positive Mode,
[M+H]*)

179.22 (Parent lon)

m/z (Negative Mode, [M-
H]")

178.09 (Parent lon)

Tentative Fragment
Identity

Molecular lon

162.1

Loss of NHs

1171

1171

Loss of C2H4NO:z (amino acid

portion)

© 2026 BenchChem. All rights reserved. 5/11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2761537
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

| 91.1 | 91.1 | Tropylium ion (C7H7%) |

Experimental Protocols: Application as a Chiral
Building Block

The utility of (R)-3-amino-4-phenylbutanoic acid in synthesis invariably requires the selective
protection of its amino group to prevent unwanted side reactions during subsequent steps,
such as peptide coupling. The use of the tert-butyloxycarbonyl (Boc) group is a standard and

robust method.

Protocol: N-Boc Protection of (R)-3-amino-4-
phenylbutanoic acid

This protocol describes a self-validating system for the efficient protection of the primary amine.
The causality for each step is explained to ensure reproducibility and understanding.

End Product:
Boc-(R)-3-amino-4-
phenylbutanoic acid

Start: Dissolve in Add Base (NaOH) stir at Room Temp Acidify to pH ~2-3
(R)-3-amino-4-phenylbutanoic acid 1,4-Dioxane/Water to adjust pH ~9-10 (Monitor by TLC) with ag. HCI

Click to download full resolution via product page
Caption: Workflow for N-Boc protection.
Methodology:

o Dissolution (Step 1): To a round-bottom flask, add (R)-3-amino-4-phenylbutanoic acid (1.0
eq). Dissolve itin a 1:1 mixture of 1,4-dioxane and water.

o Causality: The mixed solvent system is necessary because the amino acid is soluble in
water, while the (Boc)20 reagent is soluble in organic solvents. Dioxane is a water-
miscible co-solvent that creates a homogenous reaction medium.

« Basification (Step 2): Cool the solution in an ice bath and slowly add aqueous sodium
hydroxide (e.g., 1 M NaOH) until the pH of the solution is between 9 and 10.
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o Causality: The reaction requires the amino group to be in its deprotonated, nucleophilic
state (-NH2) to attack the electrophilic carbonyl of the (Boc)20. Maintaining a basic pH
ensures the amine is not protonated (-NHs™).

o Reagent Addition (Step 3): To the stirring basic solution, add di-tert-butyl dicarbonate
((Boc)20, 1.1 eq) dissolved in a small amount of 1,4-dioxane.

o Causality: A slight excess of the protecting agent ensures the reaction goes to completion.
Adding it dissolved in dioxane prevents the oily reagent from precipitating in the aqueous
mixture.

e Reaction (Step 4): Remove the ice bath and allow the mixture to stir at room temperature for
4-12 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the
starting material is consumed.

o Causality: The reaction is typically complete within a few hours at room temperature. TLC
is a critical self-validating step; a new, less polar spot corresponding to the Boc-protected
product should appear, and the original amino acid spot should disappear.

» Acidification & Workup (Step 5): Once the reaction is complete, cool the mixture in an ice
bath and carefully acidify to pH 2-3 with cold 1 M HCI.

o Causality: Acidification serves two purposes: it quenches any remaining base and
protonates the carboxylic acid group of the product, making it less water-soluble and thus
extractable into an organic solvent.

o Extraction (Step 6): Transfer the mixture to a separatory funnel and extract the product with
ethyl acetate (3x). Combine the organic layers.

o Causality: The Boc-protected product is significantly more organic-soluble than the starting
amino acid. Ethyl acetate is a standard solvent for extracting such moderately polar
compounds.

« Isolation and Purification (Step 7): Dry the combined organic layers over anhydrous sodium
sulfate, filter, and remove the solvent under reduced pressure. The resulting crude product
can be purified by column chromatography on silica gel if necessary.
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o Causality: These are standard final steps to isolate the pure, dry product, yielding a white
solid ready for use in subsequent synthetic applications.

Conclusion

(R)-3-amino-4-phenylbutanoic acid is a molecule whose chemical properties are intrinsically
linked to its stereochemistry. Its identity as a chiral f-amino acid, its physicochemical
characteristics, and its predictable spectroscopic profile make it a well-defined entity for
advanced chemical synthesis. Understanding these core properties is fundamental for its
effective application in the development of novel therapeutics, where its unique structure can
be leveraged to create next-generation peptidomimetics and CNS-acting agents with enhanced
efficacy and stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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